N-[cyano(oxolan-3-yl)methyl]-2-fluoro-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[cyano(oxolan-3-yl)methyl]-2-fluoro-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H12F4N2O2/c15-12-9(2-1-3-10(12)14(16,17)18)13(21)20-11(6-19)8-4-5-22-7-8/h1-3,8,11H,4-5,7H2,(H,20,21)
• InChI Key: XIZYKTFUXYDRFT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(C#N)NC(=O)C2=C(C(=CC=C2)C(F)(F)F)F
• Molecular Formula: C14H12F4N2O2
• Molecular Weight: 316.25 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced via a reaction with a trifluoromethylating reagent. The cyano group could be introduced via a reaction with a cyanating reagent. The exact synthesis would depend on the desired route and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trifluoromethyl group could introduce steric hindrance, potentially influencing the compound’s conformation.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions, thanks to its multiple functional groups. For example, the cyano group could undergo reactions such as hydrolysis or reduction. The amide group could participate in reactions such as amide hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and permeability.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety assessments would need to be conducted to determine these.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action. This would likely involve a combination of experimental studies and computational modeling.